2-(Pyrimidin-5-yl)ethanamine
Overview
Description
2-(Pyrimidin-5-yl)ethanamine, also known as 5-Pyrimidin-2-ylethylamine, is a chemical compound that belongs to the class of amines. It has been widely studied for its potential applications in scientific research.
Scientific Research Applications
Metal-Organic Frameworks (MOFs) Development
2-(Pyrimidin-5-yl)ethanamine: has been utilized in the synthesis of porous In-MOFs (Indium Metal-Organic Frameworks). These MOFs exhibit remarkable dynamic selectivity for gases like C2H2/CH4 and CO2/CH4 , making them potential candidates for gas separation processes . Additionally, they serve as efficient catalysts for the fixation of CO2 with epoxides, which is a significant step towards CO2 utilization and reduction of greenhouse gas emissions .
Anti-inflammatory Pharmacology
Pyrimidine derivatives, including those related to 2-(Pyrimidin-5-yl)ethanamine , show a range of pharmacological effects. They have been found to possess potent anti-inflammatory properties by inhibiting the expression and activities of various inflammatory mediators such as prostaglandin E2 , inducible nitric oxide synthase , tumor necrosis factor-α , nuclear factor κB , leukotrienes , and certain interleukins . This makes them valuable in the development of new anti-inflammatory drugs.
Composite Material Synthesis
The compound has been used to create composite Ag@In-MOF materials . These composites are formed via an in situ reduction process, which does not require an additional reducing agent. The resulting materials have shown great sorption capacity and are promising for multifunctional applications, potentially including catalysis, sensing, and as components in electronic devices .
Catalysis
The pyrimidine-modified MOFs, derived from 2-(Pyrimidin-5-yl)ethanamine , have demonstrated efficiency as catalysts. They catalyze the reaction between CO2 and epoxides, which is crucial for creating valuable cyclic carbonates. These carbonates are used as electrolytes in lithium batteries and as intermediates in the synthesis of polycarbonates and pharmaceuticals .
Gas Storage
Due to their porous nature, the In-MOFs synthesized using 2-(Pyrimidin-5-yl)ethanamine can be applied in gas storage. Their ability to selectively adsorb and store specific gases at high capacities makes them suitable for applications in clean energy, such as hydrogen storage, and in environmental protection, by capturing harmful gases .
Sensor Technology
The electrical and structural properties of pyrimidine-based MOFs suggest potential use in sensor technology. These materials can be engineered to detect various gases and chemicals due to their selective adsorption properties, which could lead to advancements in environmental monitoring and safety systems .
Mechanism of Action
Target of Action
Similar pyrimidine derivatives have been evaluated against immortalized rat hepatic stellate cells (hsc-t6), suggesting potential targets within these cells .
Mode of Action
Related pyrimidine derivatives have shown anti-fibrotic activities . These compounds may interact with their targets to inhibit the expression of collagen, a key protein involved in fibrosis .
Biochemical Pathways
They effectively inhibited the expression of collagen and reduced the content of hydroxyproline in cell culture medium in vitro .
Result of Action
Related compounds have demonstrated anti-fibrotic activities, suggesting that 2-(pyrimidin-5-yl)ethanamine may have similar effects .
properties
IUPAC Name |
2-pyrimidin-5-ylethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9N3/c7-2-1-6-3-8-5-9-4-6/h3-5H,1-2,7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KZDUEURFEGZGOO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC=N1)CCN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00650620 |
Source
|
| Record name | 2-(Pyrimidin-5-yl)ethan-1-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00650620 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
123.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
856973-36-9 |
Source
|
| Record name | 2-(Pyrimidin-5-yl)ethan-1-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00650620 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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